Cas no 1361669-73-9 (6-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid)

• Product Name: 6-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid
• CAS No: 1361669-73-9
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4966295
• Update Time: 2025-10-28

6-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H7Cl3FNO2/c14-7-4-8(12(16)9(15)5-7)13-6(3-11(19)20)1-2-10(17)18-13/h1-2,4-5H,3H2,(H,19,20)
• InChI Key： YAABVCQCBXMGHI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=CC=C(N=1)F)CC(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 332.952640 g/mol
• Monoisotopic Mass: 332.952640 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2
• Molecular Weight: 334.6

Additional information on 6-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid

Introduction to 6-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-3-acetic Acid (CAS No. 1361669-73-9)

6-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1361669-73-9, this compound represents a unique structural motif that combines a pyridine core with fluorine and chlorine substituents, making it a potentially valuable intermediate in the synthesis of biologically active molecules.

The significance of this compound lies in its structural features, which include a fluorine atom at the 6-position of the pyridine ring and a 2,3,5-trichlorophenyl group at the 2-position. The presence of these halogen atoms enhances the compound's reactivity and binding affinity, which are critical factors in drug design. Specifically, the fluorine atom is known to improve metabolic stability and binding interactions with biological targets, while the chlorine atoms contribute to lipophilicity and electronic properties that can modulate drug efficacy.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad range of biological activities. The 6-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid structure exemplifies this trend, as it incorporates elements that are frequently found in successful drug candidates. For instance, fluorinated pyridines have been shown to exhibit potent activity against various diseases, including cancer and infectious disorders.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of small-molecule drugs. The acetic acid moiety at the 3-position provides a reactive site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility makes 6-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid a versatile building block in medicinal chemistry.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluorine atoms can influence multiple pharmacokinetic properties of a drug molecule, including its absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). The incorporation of fluorine into pharmaceuticals often leads to improved pharmacological profiles, such as increased bioavailability and prolonged half-life. Given these advantages, compounds like 6-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid are highly sought after by researchers.

Recent studies have highlighted the therapeutic potential of fluorinated pyridines in oncology. For example, fluoropyrimidines are well-known for their antitumor activity and are widely used in chemotherapy regimens. The structural motif present in 6-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid shares similarities with these clinically relevant compounds, suggesting that it may also exhibit promising biological activities. Further research is needed to fully elucidate its potential applications in cancer treatment.

Beyond oncology, this compound has shown promise in other therapeutic areas. Researchers have explored its use as an intermediate in the synthesis of antimicrobial agents. The combination of fluorine and chlorine substituents is known to enhance binding interactions with bacterial enzymes and receptors, making such compounds effective against resistant strains of pathogens.

The synthesis of 6-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated precursors followed by functional group transformations. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before.

In conclusion, 6-Fluoro-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid (CAS No. 1361669-73-9) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of fluorine and chlorine substituents makes it a valuable intermediate for developing novel therapeutic agents. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.